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Compound of Interest

Compound Name: Spiperone hydrochloride

Cat. No.: B1662569

Introduction

Spiperone hydrochloride, a butyrophenone derivative traditionally used as an antipsychotic
and dopamine D2 receptor antagonist, has emerged as a promising candidate for drug
repurposing in oncology.[1] Preclinical studies have demonstrated its cytotoxic effects against
various cancer cell lines, particularly in colorectal and breast cancer.[2][3] The mechanism of
action deviates from traditional chemotherapeutics and involves the induction of endoplasmic
reticulum (ER) stress, disruption of intracellular calcium homeostasis, and subsequent
apoptosis, presenting a novel therapeutic avenue.[4][5] These application notes provide a
summary of the anti-cancer effects of spiperone hydrochloride and detailed protocols for

assessing its impact on cell viability.

Data Presentation

The cytotoxic effects of spiperone hydrochloride have been quantified across a panel of
colorectal cancer (CRC) cell lines. The half-maximal inhibitory concentration (IC50) values,
determined after 72 hours of treatment using a standard MTT assay, are summarized below.
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95% Confidence

Cell Line Type IC50 (72h) (pmol/L)
Interval (umol/L)
HCT116 Colorectal Carcinoma 7.10 6.61-7.64
HCTS8 Colorectal Carcinoma 5.26 4.83-5.72
Colorectal
SW620 ) 9.23 8.55-9.97
Adenocarcinoma
Colorectal
SwW480 9.87 8.97-10.9

Adenocarcinoma

Colorectal Cancer
CRC-SC#1 3.76 3.38-4.18
Stem Cell

Table 1: Cytotoxicity of Spiperone Hydrochloride in Colorectal Cancer Cell Lines. Data
sourced from a study by Antona et al., 2022.[2]

Mechanism of Action

Spiperone hydrochloride's anti-cancer activity is not primarily driven by its dopamine receptor
antagonism.[1] Instead, it induces a cascade of events initiated by the disruption of intracellular
calcium (Ca2*) homeostasis.[4][6] Spiperone triggers a massive release of Ca2* from the
endoplasmic reticulum in a phospholipase C (PLC)-dependent manner.[4][7] This leads to ER
stress and the activation of the Unfolded Protein Response (UPR).[4][8] Prolonged ER stress
ultimately culminates in the induction of apoptosis.[4][8] Additionally, spiperone has been
shown to impair mitochondrial and lysosomal function and induce autophagy.[3]
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Experimental Workflow for Cell Viability Assay
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Caption: Workflow of the MTT cell viabi

lity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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